Cas no 31469-04-2 (Peroxide, 1,1-dimethylethyl 1-methylpropyl)

• Product name: Peroxide, 1,1-dimethylethyl 1-methylpropyl
• CAS No: 31469-04-2
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 1447513
• PubChem ID: 12739943

Peroxide, 1,1-dimethylethyl 1-methylpropyl Chemical and Physical Properties

Names and Identifiers

• Peroxide, 1,1-dimethylethyl 1-methylpropyl
• sec-butyl-t-butylperoxide
• 1,1-Dimethylethyl 1-methylpropyl peroxide
• SCHEMBL5024916
• 31469-04-2
• DTXSID001272260

• Inchi： InChI=1S/C8H18O2/c1-6-7(2)9-10-8(3,4)5/h7H,6H2,1-5H3
• InChI Key： NOHVEOHMUTVZOS-UHFFFAOYSA-N
• SMILES： CCC(C)OOC(C)(C)C

Computed Properties

• Exact Mass: 146.13074
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Dialkyl peroxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic peroxides Dialkyl peroxides